N-[3-(2-Amino-4-chlorophenoxy)phenyl]acetamide
CAS No.: 946682-56-0
Cat. No.: VC2113557
Molecular Formula: C14H13ClN2O2
Molecular Weight: 276.72 g/mol
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Specification
| CAS No. | 946682-56-0 |
|---|---|
| Molecular Formula | C14H13ClN2O2 |
| Molecular Weight | 276.72 g/mol |
| IUPAC Name | N-[3-(2-amino-4-chlorophenoxy)phenyl]acetamide |
| Standard InChI | InChI=1S/C14H13ClN2O2/c1-9(18)17-11-3-2-4-12(8-11)19-14-6-5-10(15)7-13(14)16/h2-8H,16H2,1H3,(H,17,18) |
| Standard InChI Key | SMNJRABXVYTNMC-UHFFFAOYSA-N |
| SMILES | CC(=O)NC1=CC(=CC=C1)OC2=C(C=C(C=C2)Cl)N |
| Canonical SMILES | CC(=O)NC1=CC(=CC=C1)OC2=C(C=C(C=C2)Cl)N |
Introduction
N-[3-(2-Amino-4-chlorophenoxy)phenyl]acetamide is a chemical compound that belongs to the class of acetamides. It is characterized by its complex molecular structure, which includes a phenyl ring linked to an acetamide group through a phenoxy bridge. This compound is of interest in various fields, including pharmaceuticals and chemical research, due to its potential biological activities and chemical properties.
Toxicological Information
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Acute Toxicity: The compound can cause skin irritation, characterized by itching, scaling, reddening, blistering, or pain. Eye contact may result in redness, pain, or severe eye damage. Inhalation can cause respiratory irritation .
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Carcinogenicity: There is no classification available from the International Agency for Research on Cancer (IARC) or the National Toxicology Program (NTP) .
Environmental Impact
Chemical and Physical Data Table
| Property | Value/Description |
|---|---|
| Molecular Formula | Not explicitly detailed |
| Molecular Weight | Not specified |
| Physical State | Likely solid at room temperature |
| Solubility | Not available |
| Stability | Stable under recommended conditions |
| Acute Toxicity | Causes skin and eye irritation, respiratory issues upon inhalation |
| Carcinogenicity | Not classified by IARC or NTP |
| Ecotoxicity | Data not available |
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